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Compound of Interest

Compound Name: TLK117

CAS No.: 152684-53-2

Cat. No.: B2405314

Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical compounds are paramount. This document provides a comprehensive guide to the

proper disposal procedures for TLK117, a selective inhibitor of Glutathione S-transferase P1-1

(GSTP1-1). Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance.

I. TLK117 Chemical and Physical Properties
A summary of the key quantitative data for TLK117 is presented in the table below. This

information is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

Molecular Formula C₂₃H₂₇N₃O₆S

Molecular Weight 473.54 g/mol

Purity ≥98%

Appearance Solid

Solubility Soluble in DMSO

II. Safety and Handling Precautions
While TLK117 is not classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard, it is imperative to handle it in accordance with good industrial

hygiene and safety practices.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling TLK117.

Ventilation: Use in a well-ventilated area to minimize inhalation exposure.

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

III. Step-by-Step Disposal Procedure for TLK117
The following procedure outlines the recommended steps for the proper disposal of TLK117.

This process is designed to prevent environmental contamination and ensure the safety of

laboratory and custodial personnel.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify the waste as solid TLK117 or solutions containing TLK117.

Segregate Waste Streams: Do not mix TLK117 waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Step 2: Preparing Solid TLK117 for Disposal
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Containerization: Place solid TLK117 waste in a clearly labeled, sealed, and appropriate

waste container. The label should include the chemical name ("TLK117"), the approximate

quantity, and the date of disposal.

Direct Disposal: Solid, non-hazardous chemicals should not be placed in regular laboratory

trash cans.[2] Instead, the sealed container should be taken directly to the designated

dumpster for chemical waste, as directed by your facility's waste management plan.[2]

Step 3: Preparing Solutions of TLK117 for Disposal

Aqueous Solutions: For small quantities of aqueous solutions, check with your local EHS for

guidance on sewer disposal. Some non-hazardous liquid waste may be permissible for drain

disposal with ample water, but this requires institutional approval.[2][3]

Solvent-Based Solutions: Solutions of TLK117 in solvents (e.g., DMSO) should be collected

in a designated solvent waste container. Do not dispose of solvents down the drain. The

container must be properly labeled with all constituents.

Step 4: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held TLK117 should be triple-rinsed with a suitable

solvent.

Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as

chemical waste. Subsequent rinses may be disposed of as regular waste, depending on

institutional policies.

Container Disposal: After rinsing, deface the label of the empty container and dispose of it in

the regular trash or recycling, as appropriate for your facility.[2]

Step 5: Consultation and Documentation

Consult EHS: Before initiating any disposal procedure for the first time, it is mandatory to

consult with your institution's Environmental Health and Safety (EHS) office to ensure

compliance with local, state, and federal regulations.[4]
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Maintain Records: Keep a record of the disposal of TLK117, including the date, quantity, and

method of disposal.

IV. Experimental Protocols
Specific experimental protocols for the chemical deactivation of TLK117 for disposal purposes

are not readily available in the public domain. The primary recommended method of disposal is

through a licensed professional waste disposal service, which ensures the complete and safe

destruction of the compound.[4][5]

V. Logical Workflow for TLK117 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TLK117.
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TLK117 Disposal Workflow
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Caption: Workflow for the proper disposal of TLK117.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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